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Compound of Interest

Compound Name: 4-Chlorophenyl acetate

Cat. No.: B1594417 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Chlorophenyl acetate, a halogenated organic compound. Adherence to these guidelines is

crucial to mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

[1][2][3] All handling of 4-Chlorophenyl acetate should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of vapors.[1][3] In case of

accidental contact, refer to the first-aid measures outlined in the Safety Data Sheet (SDS).[1][2]

Quantitative Data Summary
A thorough understanding of the physicochemical properties of 4-Chlorophenyl acetate is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data for this compound.
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Property Value Source

Molecular Formula C₈H₇ClO₂ [4][5]

Molecular Weight 170.59 g/mol [4][5]

Appearance Colorless liquid [4]

Melting Point 26.00 °C (299.15 K) [4]

Boiling Point 228.00 °C (501.15 K) [4]

Density 1.2580 g/cm³ [4]

Solubility in Water Limited [4]

Solubility in Organic Solvents

Good solubility in aromatic

hydrocarbons (toluene,

benzene), polar aprotic

solvents (acetone, ethyl

acetate), and aliphatic

alcohols.

[4]

Step-by-Step Disposal Protocol
The proper disposal of 4-Chlorophenyl acetate follows the protocols for halogenated organic

waste.[6][7] Do not dispose of this chemical down the drain or by evaporation.[7]

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and compatible waste container for halogenated

organic compounds.[6][7] Polyethylene containers are often suitable.[7]

Collect waste 4-Chlorophenyl acetate in this designated container. Avoid mixing it with non-

halogenated organic waste, inorganic waste, or other incompatible materials such as strong

oxidizing agents or bases.[3][7][8]

2. Container Management:
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Keep the waste container tightly closed when not in use to prevent the release of vapors.[1]

[2][7]

Store the container in a cool, dry, and well-ventilated area, away from heat and sources of

ignition.[3][7]

Ensure the container is properly labeled with "Hazardous Waste" and the specific contents,

including the name "4-Chlorophenyl acetate."[8]

3. Arrange for Professional Disposal:

Chemical waste must be disposed of through a licensed and approved hazardous waste

disposal facility.[1][9]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

waste disposal contractor to arrange for pickup and disposal.

Follow all local, regional, and national regulations for the transportation and disposal of

hazardous waste.[1][9]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-Chlorophenyl
acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC388840050&productDescription=ETHYL+4CHLOROPHENYLCT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-4CHLOROPHENYL-ACETIC-ACID-CASNO-1878-66-2770C-EN.aspx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b1594417?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1312
https://www.fishersci.com/store/msds?partNumber=AC388840050&productDescription=ETHYL+4CHLOROPHENYLCT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sial/y0000341
https://www.fishersci.com/store/msds?partNumber=AC388840050&productDescription=ETHYL+4CHLOROPHENYLCT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sial/y0000341
https://www.benchchem.com/product/b1594417?utm_src=pdf-body
https://www.benchchem.com/product/b1594417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Disposal Workflow for 4-Chlorophenyl Acetate
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Disposal workflow for 4-Chlorophenyl acetate.

Experimental Protocols
While direct chemical neutralization of 4-Chlorophenyl acetate in a laboratory setting is not

recommended due to the potential for hazardous reactions and the production of other harmful
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byproducts, the primary "protocol" for its disposal is incineration by a licensed facility.

Halogenated organic wastes are typically destroyed via high-temperature incineration to ensure

complete breakdown into less harmful components.[6] Any pre-treatment or neutralization

should only be performed by trained professionals at a permitted treatment, storage, and

disposal facility (TSDF).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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